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Compound of Interest

Compound Name: 4-bromo-5-methylOxazole

CAS No.: 1240601-01-7

Cat. No.: B580535

Get Quote

Executive Summary: The Strategic Value of the 5-
Methyl Block
4-Bromo-5-methyloxazole is not merely a structural isomer of other oxazole bromides; it is a

strategic scaffold designed to overcome the inherent instability and regioselectivity challenges

of the oxazole ring.[1]

Primary Advantage: The C5-methyl group acts as a steric and electronic blocking element. In

5-unsubstituted oxazoles, the C5 position is highly reactive toward electrophiles and prone to

ring-opening hydrolysis. By blocking C5, this scaffold directs reactivity exclusively to the C4-

bromide (for cross-coupling) or the C2-proton (for C-H activation), enabling "cleaner"

synthetic routes.

Key Differentiator: Unlike 5-bromo-4-methyloxazole (which is more reactive but less stable),

the 4-bromo-5-methyl isomer allows for the construction of 4-aryl oxazoles without the risk of

competing C5-functionalization or degradation.[1]
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The oxazole ring is an uneven dipole.[1] Understanding the electron density map is crucial for

predicting reactivity.

Feature
4-Bromo-5-

methyloxazole

5-Bromo-4-

methyloxazole
4-Bromothiazole

C-Br Bond Energy
High (Less reactive

electrophile)

Medium (More

reactive electrophile)
High (Stable)

Ring Stability
High (C5-Me prevents

ring opening)

Low (Susceptible to

acid hydrolysis)
Very High

C2-H Acidity High (pKa ~20) High (pKa ~20) Moderate (pKa ~29)

Preferred Reaction
Suzuki/Stille at C4; C-

H activation at C2
Suzuki/Stille at C5 Suzuki/Stille at C4

Reactivity Decision Tree
The following diagram illustrates the decision logic for selecting the correct heteroaryl bromide

based on the desired substitution pattern.
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Target Scaffold Selection

Where is the Aryl Group needed?

C5-Aryl Oxazole

Position 5

C4-Aryl Oxazole

Position 4

Use 5-Bromo-4-methyloxazole
(High Reactivity, Lower Stability) Is C5 substitution allowed?

Use 4-Bromooxazole
(Risk: C5 side reactions)

No (H preferred)

Use 4-Bromo-5-methyloxazole
(High Stability, C5 Blocked)

Yes (Methyl/Block preferred)

Click to download full resolution via product page

Figure 1: Decision tree for selecting oxazole building blocks. The 4-bromo-5-methyl variant is

the optimal choice when C4-functionalization is required with high chemoselectivity.[1]

Performance Comparison: Cross-Coupling
Efficiency
Suzuki-Miyaura Coupling
The C4-position of oxazole is electronically deactivated compared to the C2 and C5 positions.

Consequently, 4-bromo-5-methyloxazole requires more robust catalytic systems than its 5-

bromo counterparts.
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Substrate Catalyst System Yield Notes

4-Bromo-5-

methyloxazole

Pd(PPh₃)₄ (5 mol%),

K₂CO₃, Dioxane/H₂O,

90°C

65-85%
Requires heat; stable

to hydrolysis.

5-Bromo-4-

methyloxazole

Pd(dppf)Cl₂, Na₂CO₃,

THF/H₂O, 60°C
80-95%

Highly reactive;

sensitive to prolonged

heating.

4-Bromothiazole

Pd(OAc)₂, XPhos,

K₃PO₄, Toluene,

100°C

70-90%

Requires electron-rich

ligands due to lower

electrophilicity.

Key Insight: While the 5-bromo isomer couples under milder conditions, the 4-bromo-5-methyl

scaffold offers superior product purity because it does not undergo the "halogen dance" or ring-

opening byproducts often seen with 5-bromooxazoles under forcing conditions.[1]

Experimental Protocols
Protocol A: Suzuki Coupling of 4-Bromo-5-
methyloxazole
Use this protocol for introducing aryl groups at the C4 position.[1]

Reagents:

4-Bromo-5-methyloxazole (1.0 equiv)[1][2]

Arylboronic acid (1.2 equiv)

Pd(PPh₃)₄ (5 mol%)[3]

K₂CO₃ (2.0 equiv)

Solvent: 1,4-Dioxane : Water (4:1 v/v)

Procedure:
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Degassing: Charge a reaction vial with the bromide, boronic acid, and base. Evacuate and

backfill with Argon (3x).

Solvation: Add degassed Dioxane/Water mixture.

Catalyst Addition: Add Pd(PPh₃)₄ quickly under a positive stream of Argon.

Reaction: Seal and heat to 90°C for 12–16 hours. Note: C4-bromides react slower than C5-

bromides; do not quench early.[1]

Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: C-H Activation at C2 (Direct Arylation)
Because C5 is blocked by the methyl group, C-H activation occurs exclusively at C2, avoiding

the C2/C5 mixtures common with simple oxazoles.

Reagents:

4-Bromo-5-methyloxazole (1.0 equiv)[1][2]

Aryl Iodide (1.5 equiv)[2]

Pd(OAc)₂ (5 mol%)

PCy₃ HBF₄ (10 mol%)

Cs₂CO₃ (2.0 equiv)

Solvent: DMF or Toluene, 120°C.

Mechanism & Selectivity: The C5-methyl group sterically hinders the C5 position (if it were

open) and electronically stabilizes the ring, allowing the palladium to insert exclusively at the

acidic C2-H bond via a CMD (Concerted Metalation-Deprotonation) mechanism.[1]
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Synthesis of the Core
The synthesis of 4-bromo-5-methyloxazole often involves a "halogen dance" mechanism or

direct bromination of 5-methyloxazole.[1]

Method: 5-Methyloxazole + NBS (in DMF/MeCN) → 4-Bromo-5-methyloxazole.[1]

Yield: Typically 50–70%.[1]

Precaution: The product is volatile and should not be subjected to high vacuum for extended

periods during isolation.[1]

Stability Profile
Thermal: Stable up to 150°C (unlike 5-bromooxazole, which can decompose >100°C).

Hydrolytic: Resistant to aqueous base (e.g., K₂CO₃ conditions). Sensitive to strong aqueous

acids (HCl < pH 1) which cleave the vinyl ether character of the O-C5 bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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